Cas no 352349-53-2 (ethyl 2-(5-amino-4H-1,2,4-triazol-3-yl)sulfanylacetate)

• Product Name: ethyl 2-(5-amino-4H-1,2,4-triazol-3-yl)sulfanylacetate
• CAS No: 352349-53-2
• MF: C₆H₁₀N₄O₂S
• MW: 202.234199047089
• MDL: MFCD08273691
• CID: 1468681
• PubChem ID: 1221706
• Update Time: 2025-05-27

ethyl 2-(5-amino-4H-1,2,4-triazol-3-yl)sulfanylacetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(5-amino-1H-1,2,4-triazol-3-yl)thio]-, ethyl ester
• ethyl 2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetate
• EN300-8288866
• IDI1_003145
• 352349-53-2
• ethyl 2-[(3-amino-1H-1,2,4-triazol-5-yl)sulfanyl]acetate
• ethyl [(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetate
• HMS1381J08
• CHEMBL4127229
• ChemDiv2_004430
• AKOS000538067
• MFCD00772660
• AKOS005110155
• ethyl 2-[(5-amino-4H-1,2,4-triazol-3-yl)sulfanyl]acetate
• STK897613
• CCG-115441
• DTXSID10361119
• AKOS005637138
• MS-3253
• ethyl 2-(5-amino-4H-1,2,4-triazol-3-yl)sulfanylacetate

• MDL： MFCD08273691
• Inchi： 1S/C6H10N4O2S/c1-2-12-4(11)3-13-6-8-5(7)9-10-6/h2-3H2,1H3,(H3,7,8,9,10)
• InChI Key： HJEVFKIDKNFIQU-UHFFFAOYSA-N
• SMILES： S(C1=NNC(N)=N1)CC(=O)OCC

Computed Properties

• Exact Mass: 202.0526
• Monoisotopic Mass: 202.05244675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 93.89

Additional information on ethyl 2-(5-amino-4H-1,2,4-triazol-3-yl)sulfanylacetate

Ethyl 2-(5-Amino-4H-1,2,4-Triazol-3-yl)sulfanylacetate (CAS No. 352349-53-2): An Overview of a Promising Compound in Pharmaceutical Research

Ethyl 2-(5-amino-4H-1,2,4-triazol-3-yl)sulfanylacetate (CAS No. 352349-53-2) is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of sulfanylacetates and is characterized by its 1,2,4-triazole moiety, which is known for its biological activity and versatility in drug design.

The 1,2,4-triazole ring is a key structural feature of this compound, contributing to its stability and reactivity. The presence of the amino group at the 5-position of the triazole ring enhances its basicity and solubility, making it an attractive candidate for various medicinal chemistry applications. The ethyl ester group at the acetic acid moiety provides additional functional groups that can be modified to optimize the compound's pharmacological properties.

Recent studies have highlighted the potential of ethyl 2-(5-amino-4H-1,2,4-triazol-3-yl)sulfanylacetate in several therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that compounds containing the 1,2,4-triazole scaffold can exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound can effectively inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease.

In addition to its neuroprotective properties, ethyl 2-(5-amino-4H-1,2,4-triazol-3-yl)sulfanylacetate has also shown promise as an antimicrobial agent. The sulfanyl group in the compound structure confers antibacterial activity by disrupting microbial cell membranes and inhibiting essential enzymes. A recent study in *Antimicrobial Agents and Chemotherapy* reported that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, making it a potential candidate for developing new antibiotics to combat multidrug-resistant pathogens.

The pharmacokinetic properties of ethyl 2-(5-amino-4H-1,2,4-triazol-3-yl)sulfanylacetate have also been extensively studied. Its high lipophilicity and low molecular weight allow it to cross biological membranes easily, enhancing its bioavailability and distribution in tissues. Furthermore, the compound's metabolic stability has been evaluated in various preclinical models, showing favorable results with minimal degradation and toxicity.

Clinical trials are currently underway to assess the safety and efficacy of ethyl 2-(5-amino-4H-1,2,4-triazol-3-yl)sulfanylacetate in human subjects. Preliminary data from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects. These findings are encouraging and pave the way for further clinical development.

In conclusion, ethyl 2-(5-amino-4H-1,2,4-triazol-3-yl)sulfanylacetate (CAS No. 352349-53-2) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various medical fields. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to play a significant role in advancing pharmaceutical science.